Cas no 391612-56-9 (Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester)

Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester structure
391612-56-9 structure
Product Name:Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester
CAS No:391612-56-9
MF:C20H37BrO3
MW:405.409986257553
CID:1506675
Update Time:2024-08-24

Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester
    • Inchi: 1S/C20H37BrO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-20(23)19(21)18(2)22/h19H,3-17H2,1-2H3
    • InChI Key: VXZUNLPDNFOYRN-UHFFFAOYSA-N
    • SMILES: C(OCCCCCCCCCCCCCCCC)(=O)C(Br)C(=O)C

Computed Properties

  • Exact Mass: 404.19271

Experimental Properties

  • Density: 1.087±0.06 g/cm3(Predicted)
  • Boiling Point: 440.4±25.0 °C(Predicted)
  • PSA: 43.37
  • pka: 8.10±0.46(Predicted)
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